Cas no 1361391-64-1 (4-(3-Methyl-1H-1,2,4-triazol-1-yl)phenol)

• Product Name: 4-(3-Methyl-1H-1,2,4-triazol-1-yl)phenol
• CAS No: 1361391-64-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 2142811
• Update Time: 2023-08-04

4-(3-Methyl-1H-1,2,4-triazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1H-1,2,4-triazol-1-yl)Phenol
• WVUZLRQIWWGTSA-UHFFFAOYSA-N
• 4-(3-Methyl-1H-1,2,4-triazol-1-yl)phenol

• Inchi： 1S/C9H9N3O/c1-7-10-6-12(11-7)8-2-4-9(13)5-3-8/h2-6,13H,1H3
• InChI Key： WVUZLRQIWWGTSA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 50.9